N-(2,3-dimethoxybenzyl)-2-(1,1-dioxido-3-oxo-2-(m-tolyl)-2H-benzo[e][1,2,4]thiadiazin-4(3H)-yl)acetamide

• IUPAC Name: N-[(2,3-dimethoxyphenyl)methyl]-2-[2-(3-methylphenyl)-1,1,3-trioxo-1λ6,2,4-benzothiadiazin-4-yl]acetamide
• InChI: InChI=1S/C25H25N3O6S/c1-17-8-6-10-19(14-17)28-25(30)27(20-11-4-5-13-22(20)35(28,31)32)16-23(29)26-15-18-9-7-12-21(33-2)24(18)34-3/h4-14H,15-16H2,1-3H3,(H,26,29)
• InChI Key: YIQSNKOLZYZOMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC(=O)NCC4=C(C(=CC=C4)OC)OC
• Molecular Formula: C25H25N3O6S
• Molecular Weight: 495.5 g/mol
• CAS No.: 941899-87-2

Description

N-(2,3-dimethoxybenzyl)-2-(1,1-dioxido-3-oxo-2-(m-tolyl)-2H-benzo[e][1,2,4]thiadiazin-4(3H)-yl)acetamide is a useful research compound. Its molecular formula is C25H25N3O6S and its molecular weight is 495.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

Research in this area typically involves the development of novel synthetic pathways and the characterization of newly synthesized compounds. For example, studies on similar thiadiazole derivatives have shown advancements in synthesis methods, offering potential scaffolds for drug development due to their diverse biological activities. The synthesis of N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives through carbodiimide condensation catalysis demonstrates the versatility and potential of thiadiazole cores in medicinal chemistry (Yu et al., 2014).

Antimicrobial and Antiproliferative Properties

Compounds with 1,3,4-thiadiazole cores have been investigated for their antimicrobial and antiproliferative effects. A study on Schiff bases derived from 5-substituted-1,3,4-thiadiazole-2-amine showed promising DNA protective ability and strong antimicrobial activity against specific strains, highlighting the therapeutic potential of such compounds (Gür et al., 2020).

Molecular Docking and Theoretical Studies

Theoretical investigations and molecular docking studies are crucial for understanding the interaction mechanisms of novel compounds with biological targets. For instance, antimalarial sulfonamides have been evaluated for their COVID-19 drug potential using computational calculations and molecular docking, underscoring the importance of theoretical studies in drug discovery (Fahim & Ismael, 2021).

Antioxidant and Anticancer Activities

The exploration of novel compounds for antioxidant and anticancer activities is a significant area of research. Benzothiazole derivatives, for example, have been synthesized and assessed for their biological activities, including antioxidant and urease inhibition properties, offering insights into the development of new therapeutic agents (Gull et al., 2016).